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Introduction
Nanoparticle Tracking Analysis (NTA) is a powerful technique for the visualization, sizing, and

quantification of nanoparticles in a liquid suspension.[1][2] This method tracks the Brownian

motion of individual particles, and through the Stokes-Einstein equation, calculates their

hydrodynamic diameter.[1][3] NTA provides high-resolution particle size distribution profiles and

concentration measurements for particles typically in the range of 10 to 1000 nanometers.[1]

This application note provides a detailed, step-by-step guide to performing NTA measurements,

from sample preparation to data analysis, ensuring accuracy and reproducibility for

researchers, scientists, and professionals in drug development.

Principle of Operation
NTA utilizes a laser-illuminated ultramicroscope to visualize nanoparticles in a liquid sample.[1]

A camera captures the scattered light from the particles, recording a video file of their

movement.[1][4] The NTA software then tracks the movement of each particle on a frame-by-

frame basis.[1] The distance each particle moves is used to calculate its diffusion coefficient,

which is then used to determine the particle's size.[3] Because each particle is analyzed

independently, NTA provides a number-based distribution, offering a high-resolution view of the

sample's particle size distribution.[5]
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Experimental Protocols
A successful NTA measurement relies on careful sample preparation, proper instrument setup,

and optimized data acquisition and analysis parameters.[3]

Sample Preparation
Proper sample preparation is critical to obtain accurate and reproducible NTA data. The primary

goal is to have a sample with an appropriate particle concentration and minimal contaminants.

Dilution: The optimal particle concentration for NTA measurements is typically between 10⁷

and 10⁹ particles/mL.[6] This usually requires sample dilution. It is recommended to perform

a serial dilution to find the ideal concentration for your sample.[7]

Diluent Selection: The diluent should be compatible with the sample and filtered to remove

any particulate contaminants. Phosphate-buffered saline (PBS) and deionized water are

common diluents.[8] It is crucial to measure the diluent as a blank to subtract its particle

concentration from the sample measurement.[7][9]

Work Environment: To prevent contamination from dust and fibers, work in a clean

environment and use lint-free materials.[7][9]

Instrument Setup and Calibration
Before measuring a sample, the NTA instrument must be properly set up and calibrated.

System Startup: Turn on the instrument and the computer. Allow the system to warm up to

the measurement temperature, typically 25°C.[8]

Washing: Flush the system with filtered, bubble-free water and then with the chosen diluent

(e.g., PBS) to ensure the fluidics are clean.[8]

Calibration: Calibrate the instrument using a standard of known size and concentration, such

as 100 nm polystyrene beads.[8] This step is crucial for accurate size and concentration

measurements. The calibration process typically involves an auto-alignment and focus

optimization.[8]
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Data Acquisition
Data acquisition involves capturing videos of the particles' Brownian motion.

Loading the Sample: Load the diluted sample into the measurement cell or cuvette using a

syringe, avoiding the introduction of air bubbles.[7][9]

Setting Acquisition Parameters: The key parameters to set are the camera level (or gain) and

shutter speed, and the detection threshold.[6][10] These settings will influence the number of

particles detected and the accuracy of the measurement. Some instruments offer an auto-

setup function to optimize these parameters.[11] A common starting point for extracellular

vesicle analysis is a frame rate of 30 frames per second and an exposure time of 15

milliseconds.[7]

Video Capture: Acquire multiple videos of the sample. For robust statistics, it is

recommended to capture at least five replicate videos.[12] Between each video capture,

advance the sample to ensure a new population of particles is being analyzed.[2]

Data Analysis
The final step is to process the captured videos to obtain the particle size distribution and

concentration.

Processing: The NTA software processes the videos to track individual particles and

calculate their size based on their movement.

Data Interpretation: The software will generate a report that includes the mean, median, and

mode of the particle size distribution, as well as the particle concentration.[9] It is important

to report the entire size distribution and its width, not just a single value.[9]

Blank Subtraction: The particle concentration of the diluent (blank) should be subtracted from

the sample's particle concentration.[9]

Data Presentation
Quantitative data from NTA measurements should be summarized in a clear and structured

format to allow for easy comparison between samples.
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Sample ID
Mean Size
(nm)

Mode Size
(nm)

Standard
Deviation (nm)

Concentration
(particles/mL)

Sample A 125.3 110.8 35.2 1.2 x 10⁸

Sample B 142.1 130.5 41.7 2.5 x 10⁸

Control 122.9 108.2 33.9 1.1 x 10⁸

Visualizations
Diagrams can effectively illustrate the experimental workflow and logical relationships in NTA

measurements.
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Caption: A flowchart illustrating the major steps in the Nanoparticle Tracking Analysis (NTA)

experimental workflow.
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Caption: A diagram illustrating the fundamental principles of Nanoparticle Tracking Analysis

(NTA) instrumentation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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